CC(C)(C)OC(=O)Ccc1CO1
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Description
This typically includes the compound’s systematic name, trade name, registry number, and molecular formula .
Synthesis Analysis
This involves understanding the chemical reactions used to synthesize the compound. It often requires knowledge of organic chemistry and reaction mechanisms .Molecular Structure Analysis
This involves understanding the arrangement of atoms in the molecule and the type of bonds between them .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances, its reactivity, and the products formed .Physical and Chemical Properties Analysis
This includes properties like color, density, hardness, melting point, boiling point, and solubility .Scientific Research Applications
Chemical Understanding and Graphing Skills
A study by Dori and Sasson (2008) explored the chemical understanding and graphing skills of students in a chemistry learning environment, emphasizing the importance of visual and textual representations in enhancing chemical comprehension. This approach could apply to understanding complex molecules and their properties, potentially including compounds like "CC(C)(C)OC(=O)Ccc1CO1" (Dori & Sasson, 2008).
Countercurrent Separation of Natural Products
Pauli, Pro, and Friesen (2008) discussed the technology and method development in countercurrent chromatography (CCC) for separating natural products, a technique that could be relevant for isolating and studying compounds similar to "this compound" (Pauli, Pro, & Friesen, 2008).
Advancements in C–H Functionalization
Davies and Morton (2017) described collaborative efforts within the NSF CCI Center for Selective C–H Functionalization to develop catalyst-controlled selective methods, highlighting a research area that could encompass the study of molecules like "this compound" (Davies & Morton, 2017).
Computational Chemistry Calculations
Feller (1996) emphasized the role of electronic structure databases in assisting users of quantum chemistry applications, which could be vital for understanding and predicting the behavior of complex chemical structures, potentially including "this compound" (Feller, 1996).
Properties
IUPAC Name |
tert-butyl 3-(oxiran-2-yl)propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O3/c1-9(2,3)12-8(10)5-4-7-6-11-7/h7H,4-6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUZROJMSFRMRBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CCC1CO1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
58114-14-0 |
Source
|
Record name | tert-butyl 3-(oxiran-2-yl)propanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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